Cas no 2605-79-0 (N,N-Dimethyldecylamine N-Oxide)

• Product name: N,N-Dimethyldecylamine N-Oxide
• CAS No: 2605-79-0
• MF: C₁₂H₂₇NO
• MW: 201.34888
• MDL: MFCD00082523
• CID: 258358
• PubChem ID: 62452

N,N-Dimethyldecylamine N-Oxide Chemical and Physical Properties

Names and Identifiers

• 1-Decanamine,N,N-dimethyl-, N-oxide
• N,N-Dimethyldecylamine N-oxide
• DDAO
• N,N-dimethyldecan-1-amine oxide
• 3nok
• Alkyldimethylamine oxides,commercial grade
• Decyl dimethyl amine oxide
• Decylamine oxide
• DECYLAMINE-N,N-DIMETHYL-N-OXIDE
• dimethyl-decylamine oxide
• N,N-Dimethyl-1-Decanamine N-Oxide
• N,N-Dimethyldecylamine oxide
• N-decyl-N,N-dimethylamine-N-oxide
• UNII-G387VUT5EZ
• n,n-dimethyl-1-decanamin n-oxide
• n,n-dimethyldecylamine-n-oxide
• 1-Decanamine,N,N-dimethyl-,N-oxide
• N,N-Dimethyldecylamine N-Oxide

• MDL： MFCD00082523
• Inchi： 1S/C12H27NO/c1-4-5-6-7-8-9-10-11-12-13(2,3)14/h4-12H2,1-3H3
• InChI Key： ZRKZFNZPJKEWPC-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC[N+](C)(C)[O-]

Computed Properties

• Exact Mass: 201.20900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Not available
• Density: 0.996 g/mL at 20 °C
• Refractive Index: n20/D 1.337
• PSA: 29.43000
• LogP: 3.72220
• Solubility: Not available
• Color/Form: 0.1 M in H2O

N,N-Dimethyldecylamine N-Oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S24/25
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

N,N-Dimethyldecylamine N-Oxide Customs Data

• HS CODE：2921199090
• Customs Data：

  China Customs Code:

  2921199090

  Overview:

  2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Other Chemical additives Functional Additives
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aminoxides Long-chain alkyl amine oxides

Additional information on N,N-Dimethyldecylamine N-Oxide

Recent Advances in the Study of N,N-Dimethyldecylamine N-Oxide (CAS: 2605-79-0) in Chemical Biology and Pharmaceutical Applications

N,N-Dimethyldecylamine N-Oxide (CAS: 2605-79-0) is a surfactant and amphiphilic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical sciences. Recent studies have explored its potential applications in drug delivery, antimicrobial activity, and as a stabilizing agent in formulations. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, efficacy, and emerging applications.

One of the most notable advancements in the study of N,N-Dimethyldecylamine N-Oxide is its role in enhancing the solubility and bioavailability of poorly water-soluble drugs. Researchers have demonstrated that this compound can form micelles and other nanostructures, which are effective in encapsulating hydrophobic drugs and facilitating their delivery. A 2023 study published in the Journal of Controlled Release reported that formulations incorporating N,N-Dimethyldecylamine N-Oxide significantly improved the oral bioavailability of a model anticancer drug, suggesting its potential for use in oncology therapeutics.

In addition to its drug delivery applications, N,N-Dimethyldecylamine N-Oxide has shown promising antimicrobial properties. A recent investigation published in Antimicrobial Agents and Chemotherapy revealed that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The study attributed this effect to the compound's ability to disrupt bacterial cell membranes, leading to cell lysis. These findings open new avenues for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

Another area of interest is the use of N,N-Dimethyldecylamine N-Oxide in stabilizing pharmaceutical formulations. Its surfactant properties make it an ideal candidate for stabilizing emulsions and suspensions, which are critical in the manufacturing of injectable and topical drugs. A 2022 study in the International Journal of Pharmaceutics highlighted its effectiveness in preventing the aggregation of protein-based therapeutics, thereby maintaining their stability and efficacy over extended periods.

Despite these promising developments, challenges remain in the widespread adoption of N,N-Dimethyldecylamine N-Oxide. Issues such as cytotoxicity at high concentrations and the need for optimized formulation strategies are areas of active research. Recent work published in Chemical Research in Toxicology has begun to address these concerns by exploring the compound's safety profile and identifying concentration thresholds for safe use in human applications.

In conclusion, N,N-Dimethyldecylamine N-Oxide (CAS: 2605-79-0) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in drug delivery, antimicrobial activity, and formulation stabilization underscore its potential to address critical challenges in these fields. Ongoing research aims to refine its use and overcome existing limitations, paving the way for its integration into next-generation therapeutics and formulations.